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Compound of Interest

Compound Name: CALCIUM PLUMBATE

Cat. No.: B1143677 Get Quote

An In-depth Technical Guide to Calcium Plumbate: Chemical Formula and Nomenclature

Introduction
Calcium plumbate is an inorganic compound that has historically been significant as an anti-

corrosive pigment in paints and coatings.[1] From an inorganic chemistry perspective, it is

classified as a mixed-metal oxide.[2] This guide provides a detailed overview of its chemical

formula, nomenclature, physical and chemical properties, synthesis protocols, and analytical

characterization methods.

Chemical Formula and Nomenclature
There are two primary chemical formulas associated with calcium plumbate found in chemical

literature and databases:

Ca₂PbO₄: This is the more commonly cited formula in technical and safety datasheets and is

referred to as dicalcium lead tetraoxide or calcium orthoplumbate.[2][3] In this compound,

lead is in the +4 oxidation state (Pb(IV)).[2] The structure consists of PbO₆ octahedra that

share edges to form a three-dimensional network, with calcium ions (Ca²⁺) situated within

this network.[2]

CaPbO₃: This formula is also referenced, though less frequently in the context of its use as a

pigment.[1][4]
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The nomenclature for calcium plumbate can be varied, with several synonyms in use:

IUPAC Name: For CaPbO₃, the IUPAC name is calcium dioxido(oxo)lead.[5] For Ca₂PbO₄, a

descriptive name is dicalcium lead(IV) tetroxide.[3]

Common Synonyms: Other names include (beta-4)-plumbate(pbo44-calcium(1:2)),

dicalciumleadtetraoxide, and Plumbate (PbO₄⁴⁻), calcium (1:2), (T-4)-.[3]

Physicochemical Properties
A summary of the key quantitative data for calcium plumbate is presented in the table below.

Property Value Source

Molecular Formula Ca₂PbO₄ [3]

CaPbO₃ [1][4]

Molecular Weight 351.35 g/mol (for Ca₂PbO₄) [3]

295.28 g/mol (for CaPbO₃) [4]

CAS Number 12013-69-3 (for Ca₂PbO₄) [2][3][6][7]

12774-29-7 (for CaPbO₃) [1][4]

EINECS Number 234-591-3 [3][6][7]

Appearance
Orange to brown crystalline

powder
[3]

Density 5.71 g/cm³ [3][6]

Melting Point Decomposes upon heating [3][6]

Water Solubility

Insoluble in water;

decomposes in hot water.

Soluble in acids with

decomposition.

[3]

Experimental Protocols
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Synthesis of Calcium Plumbate
The synthesis of calcium plumbate can be achieved through several methods, primarily solid-

state reactions and sol-gel techniques.

4.1.1. Solid-State Reaction

This is the conventional method for producing calcium plumbate.[2]

Precursors: Calcium oxide (CaO) and lead(IV) oxide (PbO₂) or lead(II) oxide (PbO).[1][2]

Procedure: The solid precursors are intimately mixed in the desired stoichiometric ratio. The

mixture is then subjected to high temperatures in a furnace. The reaction involves the

diffusion of ions through the solid state to form the final product.[2] The reaction rate is noted

to increase significantly at 750°C.[2] An excess of oxygen is required, particularly when

starting with PbO, to ensure the formation of Pb(IV) in the final plumbate structure.[1]

4.1.2. Sol-Gel Methods

Recent research has demonstrated the synthesis of calcium plumbate via sol-gel routes,

which can lead to phase-pure products at lower temperatures and shorter reaction times

compared to the solid-state method.[1][8]

Pechini Complex Route & Water Soluble Polymer Method: These are two variations of the

sol-gel approach.[8]

Procedure: These methods involve the formation of a homogeneous solution of calcium and

lead precursors, which is then transformed into a gel. The gel is subsequently dried and

annealed at elevated temperatures. For instance, calcium plumbate as a single phase has

been obtained after annealing at 800°C for 2 hours.[8]

Analytical Characterization
Several analytical techniques are employed to confirm the synthesis and characterize the

properties of calcium plumbate.

X-ray Diffraction (XRD): This is a primary technique used to determine the crystal structure

and phase composition of the synthesized material.[2][8]
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Raman Spectroscopy: Used to identify the vibrational modes of the compound, providing

information about its structure and phase purity.[8]

X-ray Fluorescence (XRF) Spectroscopy: An elemental analysis technique used to determine

the elemental composition of the sample and to detect any potential loss of lead during high-

temperature synthesis.[2][8]

Scanning Electron Microscopy (SEM): Provides information about the morphology and

microstructure of the calcium plumbate particles.[8]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive technique for

purity certification, allowing for the detection and quantification of metallic and non-metallic

impurities.[2]

Visualized Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

calcium plumbate.
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Caption: Synthesis and characterization workflow for calcium plumbate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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